2-methoxy-1-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone

• IUPAC Name: 2-methoxy-1-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone
• InChI: InChI=1S/C13H17NO2/c1-10-5-6-12-11(8-10)4-3-7-14(12)13(15)9-16-2/h5-6,8H,3-4,7,9H2,1-2H3
• InChI Key: PMXHYINJXIIQJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(CCC2)C(=O)COC
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

2-methoxy-1-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone, also known as MQM, is a synthetic compound that has been gaining attention in the scientific community for its potential use in various research applications.

Mechanism of Action

The mechanism of action of 2-methoxy-1-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone is not fully understood, but it is believed to involve the modulation of dopamine signaling in the brain. This compound has been found to bind to the dopamine D3 receptor with high affinity, which could lead to changes in the release and uptake of dopamine. Additionally, this compound has been shown to inhibit the activity of the dopamine transporter, which is responsible for removing dopamine from the synapse.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to increase dopamine release in the striatum, which is a brain region involved in reward and motivation. This compound has also been shown to increase locomotor activity in rats, which could be related to its effects on dopamine signaling. Additionally, this compound has been found to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-1-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone in lab experiments is that it has a well-defined mechanism of action, which makes it a useful tool for studying dopamine signaling. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, there are also some limitations to using this compound in lab experiments. For example, its effects on other neurotransmitter systems are not well understood, which could limit its usefulness in certain research areas.

Future Directions

There are several future directions for research on 2-methoxy-1-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone. One area of interest is its potential use in the treatment of addiction and other neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on other neurotransmitter systems. Finally, more research is needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

2-methoxy-1-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone can be synthesized through a multi-step process that involves the reaction of 2-methoxyacetophenone with 6-methyl-3,4-dihydro-2H-quinoline in the presence of a reducing agent. The resulting product is then treated with ethyl chloroformate to yield this compound. The synthesis of this compound is relatively straightforward and can be performed in a laboratory setting.

Scientific Research Applications

2-methoxy-1-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone has been found to have potential applications in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have an affinity for the dopamine D3 receptor, which is involved in the regulation of reward and motivation. This compound has also been shown to have an inhibitory effect on the reuptake of dopamine, which could have implications for the treatment of addiction and other neurological disorders.